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Compound of Interest

Compound Name: 2-Isopropyl-1H-imidazole sulphate

Cat. No.: B12659199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of 2-Isopropyl-1H-imidazole. It is important to note that the available literature

primarily focuses on the free base form of this compound. Data for the sulphate salt is not

readily available and would require experimental determination. This document outlines the

properties of the free base as a foundational reference and provides guidance on the

anticipated characteristics of the sulphate salt.

Overview of 2-Isopropyl-1H-imidazole
2-Isopropyl-1H-imidazole is a heterocyclic organic compound that serves as a versatile building

block in the synthesis of pharmaceuticals and other biologically active molecules.[1] Its

structure, featuring an imidazole ring substituted with an isopropyl group, imparts unique

properties that are of interest in medicinal chemistry. The imidazole moiety can act as a ligand

in coordination chemistry, while the isopropyl group can influence solubility and stability.[1]

Physicochemical Properties
The following tables summarize the available quantitative data for 2-Isopropyl-1H-imidazole

(free base) and the projected properties for its sulphate salt.

2-Isopropyl-1H-imidazole (Free Base)
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Property Value Source

Molecular Formula C₆H₁₀N₂ [1][2]

Molecular Weight 110.16 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 125-134 °C [1]

129-131 °C (lit.) [2]

Boiling Point 256-260 °C (lit.) [2]

163 - 166 °C @ 10 torr [3]

Solubility
Soluble in Chloroform,

Methanol
[2]

logP (Octanol/Water Partition

Coefficient)
1.051 (Crippen Calculated) [4]

pKa 14.30 ± 0.10 (Predicted) [2]

2-Isopropyl-1H-imidazole Sulphate (Projected)
The sulphate salt is formed by the reaction of 2-Isopropyl-1H-imidazole with sulphuric acid

(H₂SO₄). Depending on the stoichiometry, either a sulphate or a bisulphate salt can be formed.

Assuming the formation of the sulphate salt with a 2:1 molar ratio of the imidazole to sulphuric

acid, the following properties can be projected.
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Property Projected Value Notes

Molecular Formula (C₆H₁₀N₂)₂·H₂SO₄

Molecular Weight 318.42 g/mol Calculated

Appearance Likely a crystalline solid
Requires experimental

confirmation

Melting Point
Expected to be significantly

different from the free base

Requires experimental

determination

Boiling Point
Likely to decompose at high

temperatures

Requires experimental

determination

Solubility

Expected to have higher

aqueous solubility than the

free base

Requires experimental

determination

pKa
The imidazole ring will be

protonated, affecting the pKa

Requires experimental

determination

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of a novel

compound like 2-Isopropyl-1H-imidazole sulphate are crucial for its characterization. Below

are generalized methodologies for key experiments.

Determination of Melting Point
The melting point can be determined using a digital melting point apparatus. A small amount of

the crystalline solid is packed into a capillary tube and heated at a controlled rate. The

temperature range over which the substance melts is recorded. This provides an indication of

the purity of the compound.

Determination of Solubility
Solubility is determined by adding increasing amounts of the solute to a fixed volume of a

solvent at a specific temperature until no more solute dissolves. The concentration of the

saturated solution is then determined, often using techniques like UV-Vis spectroscopy or High-
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Performance Liquid Chromatography (HPLC). This should be performed in various solvents of

differing polarities (e.g., water, ethanol, dichloromethane).

Determination of pKa
The pKa, which is the negative logarithm of the acid dissociation constant, can be determined

by potentiometric titration. A solution of the compound is titrated with a standard acid or base,

and the pH is measured as a function of the volume of titrant added. The pKa is the pH at

which the compound is 50% ionized.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are essential

for confirming the chemical structure. The sample is dissolved in a suitable deuterated

solvent (e.g., D₂O or DMSO-d₆ for the sulphate salt) and analyzed.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule. The presence of the sulphate ion will result in characteristic strong

absorption bands.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule. For the sulphate salt, techniques like

electrospray ionization (ESI) would be suitable.

Workflow for Physicochemical Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a new chemical entity such as 2-Isopropyl-1H-imidazole sulphate.
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Caption: Workflow for the characterization of a new chemical entity.

Conclusion
While specific experimental data for 2-Isopropyl-1H-imidazole sulphate is not currently

available in the public domain, this guide provides a solid foundation for researchers by

summarizing the known properties of the free base and outlining the necessary steps for the

full physicochemical characterization of the sulphate salt. The provided experimental

methodologies and workflow diagram serve as a practical guide for scientists engaged in drug

discovery and development. The conversion of the free base to a sulphate salt is a common
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strategy to enhance aqueous solubility and improve the handling properties of a compound,

making the characterization of this salt form a critical step in its potential development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12659199?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27377
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5238129.htm
https://www.fishersci.com/store/msds?partNumber=AC442181000&productDescription=2-ISOPROPYLIMIDAZOLE%2C+98+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemeo.com/cid/92-314-1/2-Isopropylimidazole
https://www.chemeo.com/cid/92-314-1/2-Isopropylimidazole
https://www.benchchem.com/product/b12659199#what-are-the-physicochemical-properties-of-2-isopropyl-1h-imidazole-sulphate
https://www.benchchem.com/product/b12659199#what-are-the-physicochemical-properties-of-2-isopropyl-1h-imidazole-sulphate
https://www.benchchem.com/product/b12659199#what-are-the-physicochemical-properties-of-2-isopropyl-1h-imidazole-sulphate
https://www.benchchem.com/product/b12659199#what-are-the-physicochemical-properties-of-2-isopropyl-1h-imidazole-sulphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12659199?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12659199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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